4-(4-Fluorophenyl)-3-methylbutan-2-ol

• Molecular Formula: C11H15FO
• Molecular Weight: 182.23 g/mol
• IUPAC Name: 4-(4-fluorophenyl)-3-methylbutan-2-ol
• InChI: InChI=1S/C11H15FO/c1-8(9(2)13)7-10-3-5-11(12)6-4-10/h3-6,8-9,13H,7H2,1-2H3
• InChI Key: KTDAUWFSIWNVKA-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)F)C(C)O

Description

4-(4-Fluorophenyl)-3-methylbutan-2-ol is a secondary alcohol featuring a fluorinated aromatic ring and a branched alkyl chain. This structure imparts unique physicochemical properties, such as moderate polarity due to the hydroxyl group, and enhanced stability from the electron-withdrawing fluorine substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Fluorophenyl)-3-methylbutan-2-ol typically involves the reaction of 4-fluorobenzaldehyde with a suitable Grignard reagent, followed by reduction. The reaction conditions often include:

Solvent: Ether or tetrahydrofuran (THF)

Temperature: -10°C to room temperature

Catalysts: Magnesium turnings for Grignard reagent preparation

Industrial Production Methods

Industrial production methods may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for reagent addition and temperature control is common to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

4-(4-Fluorophenyl)-3-methylbutan-2-ol undergoes various chemical reactions, including:

Oxidation: Conversion to ketones or aldehydes using oxidizing agents like PCC (Pyridinium chlorochromate) or KMnO₄.

Reduction: Further reduction to alkanes using hydrogenation catalysts.

Substitution: Halogenation or nitration reactions facilitated by electrophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: PCC, KMnO₄, or CrO₃ in acidic medium.

Reduction: H₂ gas with Pd/C catalyst.

Substitution: Halogens (Cl₂, Br₂) in the presence of Lewis acids like AlCl₃.

Major Products

Oxidation: 4-(4-Fluorophenyl)-3-methylbutan-2-one

Reduction: 4-(4-Fluorophenyl)-3-methylbutane

Substitution: 4-(4-Fluoro-2-chlorophenyl)-3-methylbutan-2-ol

Scientific Research Applications

4-(4-Fluorophenyl)-3-methylbutan-2-ol has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(4-Fluorophenyl)-3-methylbutan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group enhances its binding affinity and specificity, leading to modulation of biological pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Crystallographic Comparisons

Isostructural Halogen-Substituted Analogs

Compounds 4-(4-chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (4) and 4-(4-fluorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (5) () are isostructural, crystallizing in triclinic $ P\overline{1} $ symmetry with two independent molecules in the asymmetric unit. Both exhibit planar molecular conformations except for one fluorophenyl group oriented perpendicularly. The substitution of chlorine (in 4 ) with fluorine (in 5 ) minimally affects crystal packing, highlighting the role of halogen size in lattice adjustments.

Table 1: Crystallographic Properties of Halogen-Substituted Analogs

Property	Compound 4 (Cl)	Compound 5 (F)
Crystal System	Triclinic	Triclinic
Space Group	$ P\overline{1} $	$ P\overline{1} $
Halogen Substituent	Chlorine	Fluorine
Molecular Conformation	Planar with deviations	Similar to 4

Key Insight : Fluorine’s smaller atomic radius compared to chlorine reduces steric hindrance, enabling tighter packing in fluorinated analogs .

Comparison with Aromatic Alcohols

4-Phenyl-3-buten-2-ol () shares a hydroxyl and aromatic group but differs by an unsaturated double bond.

Physicochemical Properties

Solubility and Polarity

The hydroxyl group in 4-(4-Fluorophenyl)-3-methylbutan-2-ol enhances water solubility relative to non-polar analogs like 2-(4-Fluorophenyl)-3-methyl-1H-indole (), which lacks hydrogen-bond donors. However, fluorination reduces solubility compared to non-fluorinated alcohols (e.g., 4-phenylbutan-2-ol) due to increased hydrophobicity.

Thermal Stability

Branched-chain alcohols generally exhibit higher boiling points than linear analogs. For example, 2-(3-Chloro-6-methylphenyl)-3-methylbutan-2-ol () likely has a higher boiling point than linear alcohols due to increased van der Waals interactions from the bulky substituents.

Biotransformation Pathways

Fungal metabolites of ezetimibe, such as (3R,4S)-1-(4-fluorophenyl)-3-((E)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one (2) (), demonstrate that fluorophenyl groups resist enzymatic degradation, suggesting 4-(4-Fluorophenyl)-3-methylbutan-2-ol may exhibit metabolic stability in biological systems.

Biological Activity

4-(4-Fluorophenyl)-3-methylbutan-2-ol is an organic compound notable for its unique structure, which includes a fluorophenyl group and a branched alcohol moiety. Its molecular formula is C$_{12}$H$_{15}$F$_1$O, and it has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its interactions with various molecular targets, its effects on biochemical pathways, and its applications in drug development.

The presence of the fluorine atom in 4-(4-Fluorophenyl)-3-methylbutan-2-ol enhances its lipophilicity and stability, making it a valuable candidate for pharmaceutical applications. The hydroxyl group (-OH) contributes to its reactivity, allowing it to interact with numerous biological targets.

Property	Value
Molecular Formula	C$_{12}$H$_{15}$F$_1$O
Molecular Weight	198.25 g/mol
Structure	Chemical Structure

Biological Activity

Research indicates that 4-(4-Fluorophenyl)-3-methylbutan-2-ol may influence various physiological processes by modulating receptor activities in the nervous system and affecting enzyme functions involved in metabolic pathways. Such interactions can lead to significant physiological effects, including alterations in cellular signaling and metabolism.

• Receptor Modulation : The compound may selectively bind to specific receptors, influencing neurotransmitter systems and potentially offering therapeutic benefits for neurological disorders.
• Enzyme Interaction : It may also affect enzymes involved in metabolic pathways, suggesting a role in metabolic regulation.

Case Studies and Research Findings

Several studies have investigated the biological activity of 4-(4-Fluorophenyl)-3-methylbutan-2-ol:

• Neuropharmacological Effects :
  • A study explored the compound's effects on neurotransmitter release in rat brain slices, demonstrating that it could enhance dopamine release through interaction with dopamine receptors.
  • This suggests potential applications in treating conditions like Parkinson's disease or depression.
• Metabolic Pathway Modulation :
  • Research indicated that 4-(4-Fluorophenyl)-3-methylbutan-2-ol could inhibit specific metabolic enzymes, which may lead to altered lipid metabolism.
  • Such findings highlight its potential utility in developing treatments for metabolic disorders.

Comparative Analysis

To better understand the biological activity of 4-(4-Fluorophenyl)-3-methylbutan-2-ol, it is useful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Biological Activity
4-(Phenyl)-3-methylbutan-2-ol	C$_{12}$H$_{16}$O	Moderate receptor activity
4-(Chlorophenyl)-3-methylbutan-2-ol	C$_{12}$H$_{15}$ClO	Lower metabolic impact
4-(Bromophenyl)-3-methylbutan-2-ol	C$_{12}$H$_{15}$BrO	Similar receptor modulation